2-(4-bromo-2-nitrophenoxy)-N-(4-chloro-3-nitrophenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-nitrophenoxy)-N-(4-chloro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C14H9BrClN3O6/c15-8-1-4-13(12(5-8)19(23)24)25-7-14(20)17-9-2-3-10(16)11(6-9)18(21)22/h1-6H,7H2,(H,17,20)
• InChI Key: UIZMLBBWAVGFAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)COC2=C(C=C(C=C2)Br)[N+](=O)[O-])[N+](=O)[O-])Cl
• Molecular Formula: C14H9BrClN3O6
• Molecular Weight: 430.59 g/mol

Description

2-(4-bromo-2-nitrophenoxy)-N-(4-chloro-3-nitrophenyl)acetamide, also known as BNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BNPA is a nitrophenyl ether herbicide that has been widely used in agriculture to control weeds. However, recent studies have shown that BNPA has several other potential applications in scientific research, including its use as a tool for studying protein-protein interactions, as well as its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Synthesis and Material Development

• This compound has been studied for its potential use in the synthesis of new AB-type monomers for polybenzimidazoles, contributing to the development of advanced polymer materials (Begunov & Valyaeva, 2015).

Anticancer, Anti-Inflammatory, and Analgesic Activities

• Research indicates that derivatives of this compound, particularly those with halogens on the aromatic ring, show promising anticancer and anti-inflammatory activities. One specific derivative demonstrated significant anticancer, anti-inflammatory, and analgesic activities (Rani, Pal, Hegde, & Hashim, 2014).

Methodological Research in Chemistry

• Studies have focused on the optimized synthesis of related compounds, demonstrating the compound's relevance in chemical synthesis and methodological research (Zhang Da-yang, 2004).

Pharmacological Assessment

• The compound's derivatives have been synthesized and assessed for potential pharmacological applications, including cytotoxic, anti-inflammatory, analgesic, and antipyretic effects (Rani, Pal, Hegde, & Hashim, 2016).

Molecular Structure and Hydrogen Bond Studies

• Research into the molecular structure of similar compounds has provided insights into the behavior of hydrogen bonds, which is crucial for understanding the chemical properties and potential applications of the compound (Gowda et al., 2007).

Small Cancer Inhibitors

• Design and synthesis of derivatives have targeted specific proteins for cancer inhibition, showing the compound's potential in the development of cancer therapies (Panchal, Rajput, & Patel, 2020).

Green Chemistry and Schiff Base Synthesis

• Studies on the synthesis of Schiff bases related to this compound contribute to the advancement of green chemistry practices, offering environmentally friendly approaches to chemical synthesis (Zulfiqar, Ahmed, Fatima, & Yousuf, 2020).